Cas no 7152-65-0 ( )

structure
Chemical and Physical Properties
Names and Identifiers
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- NSC24790
- NSC-24790
- 7152-65-0
- 4,4,6-trimethyl-2-(6-methylcyclohex-3-en-1-yl)-1,3-dioxane
- DTXSID10992003
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- Inchi: InChI=1S/C14H24O2/c1-10-7-5-6-8-12(10)13-15-11(2)9-14(3,4)16-13/h5-6,10-13H,7-9H2,1-4H3
- InChI Key: FVNFKUYWQKEOSJ-UHFFFAOYSA-N
- SMILES: CC1CC=CCC1C2OC(CC(O2)(C)C)C
Computed Properties
- Exact Mass: 224.17772
- Monoisotopic Mass: 224.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
Related Literature
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Zhengyi Di,Mingyan Wu Dalton Trans., 2020,49, 8836-8840
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Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
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Hiromu Kumagai,Ryou Matsunaga,Tatsuya Nishimura,Yuya Yamamoto,Satoshi Kajiyama,Yuya Oaki,Kei Akaiwa,Hirotaka Inoue,Hiromichi Nagasawa,Takashi Kato Faraday Discuss., 2012,159, 483-494
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4. Book reviews
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Shridhar H. Thorat,Manjusha V. Patwadkar,Rajesh G. Gonnade,R. Vaidhyanathan CrystEngComm, 2014,16, 8638-8641
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